Cas no 391863-12-0 (4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide)
391863-12-0 structure
Product Name:4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
CAS No:391863-12-0
MF:C19H24FN3OS
MW:361.476766586304
CID:6418560
PubChem ID:4160336
Update Time:2023-12-27
4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide
- 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide
- 391863-12-0
- AB00667881-01
- 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
- F0453-0165
- Oprea1_553314
- AKOS024577929
- 4-butyl-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)cyclohexane-1-carboxamide
- Cyclohexanecarboxamide, 4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
-
- Inchi: 1S/C19H24FN3OS/c1-2-3-4-13-5-7-14(8-6-13)17(24)21-19-23-22-18(25-19)15-9-11-16(20)12-10-15/h9-14H,2-8H2,1H3,(H,21,23,24)
- InChI Key: DVDSYPZNIDNRRZ-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3=CC=C(F)C=C3)S2)=O)CCC(CCCC)CC1
Computed Properties
- Exact Mass: 361.16241173g/mol
- Monoisotopic Mass: 361.16241173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- pka: 9.09±0.50(Predicted)
4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0453-0165-2μmol |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-5μmol |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-10μmol |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-20μmol |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-1mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-2mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-3mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-4mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-5mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0453-0165-10mg |
4-butyl-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide |
391863-12-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-butyl-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylcyclohexane-1-carboxamide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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